Cas no 6797-50-8 (Benzoxazole,2-(2-methylpropyl)-)

• Product Name: Benzoxazole,2-(2-methylpropyl)-
• CAS No: 6797-50-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 503140
• PubChem ID: 81252
• Update Time: 2025-04-19

Benzoxazole,2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,2-(2-methylpropyl)-
• 2-(2-methylpropyl)-1,3-benzoxazole
• 2-isobutylbenzoxazole
• SCHEMBL5535419
• 2-Isobutylbenzo[d]oxazole
• NS00036328
• DTXSID00218163
• 6797-50-8
• EINECS 229-870-1

• Inchi： 1S/C11H13NO/c1-8(2)7-11-12-9-5-3-4-6-10(9)13-11/h3-6,8H,7H2,1-2H3
• InChI Key： ZORIKMFUXMCILS-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CC(C)C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų